7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one

• CAS No.: 2763750-13-4
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.2

Description

7-phenyl-3-oxa-5-azatricyclo[5110,1,5]nonan-4-one is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

The synthesis of 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one typically involves multiple steps, starting from simpler organic molecules. The synthetic routes often include cyclization reactions, where the formation of the tricyclic structure is a key step. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in the efficiency and yield of the synthesis. Industrial production methods may involve scaling up these laboratory procedures, optimizing reaction conditions to ensure consistency and cost-effectiveness.

Chemical Reactions Analysis

7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the tricyclic structure or the phenyl group.

Scientific Research Applications

This compound has been studied for its potential applications in several scientific fields. In chemistry, it serves as a building block for synthesizing more complex molecules. In biology and medicine, its unique structure allows it to interact with biological targets, making it a candidate for drug development. Additionally, its stability and reactivity make it useful in industrial applications, such as the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the nature of the target. For example, it may inhibit certain enzymes or receptors, thereby modulating biological pathways. The exact pathways involved can vary, but they often relate to the compound’s ability to bind to and alter the function of proteins or other macromolecules.

Comparison with Similar Compounds

When compared to similar compounds, 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one stands out due to its unique tricyclic structure. Similar compounds include other tricyclic molecules with different substituents or ring systems. The uniqueness of this compound lies in its specific arrangement of atoms, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and application in various fields.